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This technical guide provides a comprehensive overview of the petrogenesis of kyanite-
bearing metamorphic rocks. Kyanite, an aluminosilicate mineral, is a key indicator of medium-
to high-pressure metamorphic conditions and is predominantly found in rocks such as schists
and gneisses. Its presence and mineral associations offer valuable insights into the tectonic
and thermal history of the Earth's crust.

Protoliths and Geochemical Characteristics

The formation of kyanite-bearing metamorphic rocks is fundamentally controlled by the
chemical composition of the original rock, or protolith. Two primary types of protoliths are
recognized: aluminous sedimentary rocks (metapelites) and hydrothermally altered volcanic
rocks.

Metapelitic Protoliths: These are clay-rich sedimentary rocks, such as shales and mudstones,
which are inherently enriched in aluminum. During metamorphism, the clay minerals and other
aluminous phases recrystallize to form kyanite and associated minerals.

Hydrothermally Altered Volcanic Protoliths: Felsic volcanic rocks, such as rhyolites and dacites,
can undergo significant chemical alteration by acidic hydrothermal fluids. This process leaches
mobile elements like Ca, Na, and K, leading to a residual enrichment in aluminum and silicon.
Subsequent metamorphism of these altered rocks can result in the formation of kyanite
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quartzites.[1] This high-sulfidation alteration is a key process in the formation of some of the
world's largest kyanite deposits.[1]

The whole-rock major element geochemistry of representative protoliths is summarized in Table
1.

Oxide Average Pelite (Shale) Hydrothermally Altered
(wt%) Felsic Volcanic (wt%)

SiO2 58.1 70-85

TiO2 0.8 0.5-1.5

Al203 154 10-25

FeO (total) 5.6 1-5

MgO 2.2 <1

CaO 3.1 <1

Naz20 13 <0.5

K20 3.2 <1

Table 1: Representative Whole-Rock Geochemistry of Protoliths for Kyanite-Bearing
Metamorphic Rocks. Data compiled from various sources.

Pressure-Temperature Conditions of Kyanite
Formation

Kyanite is the high-pressure polymorph of Al2SiOs and its stability field is a cornerstone of
metamorphic petrology. The pressure-temperature (P-T) conditions for the formation of kyanite
and its associated mineral assemblages have been determined through experimental studies
and thermodynamic modeling.

The aluminosilicate triple point, where andalusite, kyanite, and sillimanite coexist in
equilibrium, is located at approximately 4.2 kbar and 530 °C.[2] Kyanite is stable at pressures
above this triple point. In typical Barrovian-type regional metamorphism, kyanite appears at
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medium grades and persists into higher grades until it is replaced by sillimanite at higher
temperatures.

Table 2 presents a summary of P-T conditions for different kyanite-bearing metamorphic zones
and rock types.

Metamorphic Zone/Rock

Pressure (kbar) Temperature (°C)
Type
Kyanite Zone (general) >4 450 - 650
Kyanite-Staurolite Schist 5-7 600 - 700
Kyanite-Sillimanite Isograd 6-8 650 - 750
Eclogite Facies (kyanite-

>12 450 - 1000

bearing)

Table 2: Pressure-Temperature Conditions for the Formation of Kyanite-Bearing Rocks. Data
compiled from various sources.

The following diagram illustrates the stability fields of the Al2SiOs polymorphs and a typical
Barrovian metamorphic field gradient.
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Aluminosilicate Phase Diagram
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Caption: Alz2SiOs phase diagram showing the stability fields of kyanite.

Key Metamorphic Reactions

The formation of kyanite in metapelitic rocks involves a series of prograde metamorphic

reactions where hydrous minerals break down to form less hydrous, higher-density minerals.

The following are some of the key balanced reactions:

o Chloritoid Breakdown: 5 FeAl2SiOs(OH)z (Chloritoid) + 2 SiO2 (Quartz) — FesAlaSisO22(0OH)2

(Gedrite) + 3 AlzSiOs (Kyanite) + 4 H20
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» Staurolite Breakdown (lower temperature): Fe2AlsSiaO22(OH)2 (Staurolite) + SiO2 (Quartz) —
FeAlz2Si20s (Garnet) + 2 Al2SiOs (Kyanite) + H20

o Staurolite + Muscovite Breakdown (higher temperature): 2 Fe2AlsSiaO22(OH)2 (Staurolite) +
KAI2(AISi3010)(OH)2 (Muscovite) + 3 SiOz (Quartz) - 4 FeAlz2Si20s (Garnet) + 5 Al2SiOs
(Kyanite) + KAISisOs (K-feldspar) + 3 H20

The progression of these reactions during prograde metamorphism can be visualized as a
signaling pathway.

Click to download full resolution via product page

Caption: Signaling pathway for kyanite formation in metapelites.

Experimental Protocols for Determining Mineral
Stability

The P-T stability field of kyanite and other minerals is determined through high-pressure, high-
temperature laboratory experiments. A generalized protocol for such an experiment is as
follows:

o Starting Material Preparation: A synthetic mixture of oxides or gels with the bulk composition
of AlzSiOs is prepared. Alternatively, natural, pure mineral powders (e.g., andalusite, kyanite)
can be used.

« Sample Encapsulation: The starting material is loaded into a noble metal capsule (e.g., Pt or
Au) and sealed, often with a small amount of water to facilitate reaction kinetics.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1234781?utm_src=pdf-body
https://www.benchchem.com/product/b1234781?utm_src=pdf-body
https://www.benchchem.com/product/b1234781?utm_src=pdf-body-img
https://www.benchchem.com/product/b1234781?utm_src=pdf-body
https://www.benchchem.com/product/b1234781?utm_src=pdf-body
https://www.benchchem.com/product/b1234781?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o High-Pressure Apparatus: The capsule is placed in a high-pressure apparatus, such as a
piston-cylinder device. This apparatus uses a hydraulic press to generate high pressures on
a sample assembly.

o Heating and Pressure Application: The sample is brought to the desired pressure and
temperature. Pressure is controlled by the hydraulic ram, and temperature is controlled by a
furnace surrounding the sample assembly and monitored by a thermocouple.

o Run Duration: The experiment is held at the target P-T conditions for a duration sufficient to
allow the reaction to reach equilibrium (typically hours to days).

e Quenching: At the end of the experiment, the sample is rapidly cooled (quenched) to room
temperature while maintaining pressure. This freezes the high-temperature mineral
assemblage.

e Product Analysis: The quenched sample is extracted, and the mineral phases present are
identified using techniques such as X-ray diffraction (XRD) and scanning electron
microscopy (SEM) with energy-dispersive X-ray spectroscopy (EDS). The composition of the
minerals is determined using an electron microprobe.

o Reversal Experiments: To confirm the equilibrium boundary, reversal experiments are
conducted where, for example, kyanite is the starting material in the sillimanite stability field,
and vice versa. The direction of the reaction then brackets the true equilibrium position.

The following diagram illustrates a simplified workflow for these experimental procedures.
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Caption: Workflow for experimental determination of mineral stability.

Conclusion

The petrogenesis of kyanite-bearing metamorphic rocks is a multifaceted process governed by
the interplay of protolith composition, pressure, temperature, and fluid activity. The presence of
kyanite is a robust indicator of metamorphism at significant crustal depths. A thorough
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understanding of the geochemistry of the protoliths, the specific P-T conditions of
metamorphism, and the key mineral reactions is essential for interpreting the geological history
of mountain belts and other tectonic settings where these rocks are found. The experimental
determination of mineral stability fields provides the fundamental framework for these
interpretations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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